Cas no 1154740-48-3 (6-Bromo-5-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine)

• Product Name: 6-Bromo-5-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine
• CAS No: 1154740-48-3
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• MDL: MFCD20526453
• CID: 2102549
• PubChem ID: 59578662
• Update Time: 2025-06-08

6-Bromo-5-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-BENZOXAZINE, 6-BROMO-3,4-DIHYDRO-5-METHYL-
• 6-bromo-5-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine
• VYKHUEGCOXQRDI-UHFFFAOYSA-N
• 6-Bromo-5-methyl-3,4-dihydro-2H-benzo[1,4]oxazine
• SCHEMBL10157242
• CS-0187192
• AKOS024097659
• DB-414692
• C9H10BrNO
• 6-Bromo-3,4-dihydro-5-methyl-2H-1,4-benzoxazine
• 1154740-48-3
• BS-14669
• EN300-5265547
• DTXSID901244872
• 6-bromo-5-methyl-3,4-dihydro-2H-1,4-benzoxazine
• 6-Bromo-5-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine

• MDL： MFCD20526453
• Inchi： 1S/C9H10BrNO/c1-6-7(10)2-3-8-9(6)11-4-5-12-8/h2-3,11H,4-5H2,1H3
• InChI Key： VYKHUEGCOXQRDI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1C)NCCO2

Computed Properties

• Exact Mass: 226.99458g/mol
• Monoisotopic Mass: 226.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 6-Bromo-5-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine

6-Bromo-5-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine (CAS No. 1154740-48-3): An Overview of Its Chemical Properties and Potential Applications in Medicinal Chemistry

6-Bromo-5-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine (CAS No. 1154740-48-3) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzoxazines, which are known for their diverse biological activities and structural flexibility. In this article, we will delve into the chemical properties, synthesis methods, and recent research developments surrounding 6-Bromo-5-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine.

Chemical Structure and Properties

The molecular formula of 6-Bromo-5-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine is C₁₀H₁₂BrNO₂, with a molecular weight of approximately 238.11 g/mol. The compound features a benzoxazine core with a bromine substituent at the 6-position and a methyl group at the 5-position. The presence of these substituents imparts specific chemical and physical properties to the molecule. For instance, the bromine atom enhances the compound's reactivity and can be used as a handle for further functionalization, while the methyl group contributes to the molecule's lipophilicity and stability.

The benzoxazine scaffold is characterized by a six-membered ring containing an oxygen atom and a nitrogen atom. This structure confers unique electronic properties to the molecule, making it an attractive candidate for various chemical transformations and biological studies. The 3,4-dihydro configuration indicates that the compound exists in a partially saturated form, which can influence its reactivity and biological activity.

Synthesis Methods

The synthesis of 6-Bromo-5-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine has been explored through several routes, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the condensation of an appropriate phenol derivative with an amine and an aldehyde or ketone under suitable conditions. For example, 6-Bromo-5-methylphenol can be reacted with ethylamine and formaldehyde to form the desired product.

A more recent method involves palladium-catalyzed cross-coupling reactions, which have gained popularity due to their high efficiency and selectivity. In this approach, 6-Bromo-5-methylphenol can be coupled with an appropriate amine using a palladium catalyst in the presence of a base such as potassium carbonate. This method not only provides high yields but also allows for easy variation of substituents on the phenol ring, enabling the synthesis of a wide range of benzoxazine derivatives.

Biological Activity and Potential Applications

The biological activity of 6-Bromo-5-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine has been extensively studied in recent years. One notable area of research is its potential as an anticancer agent. Studies have shown that certain benzoxazines exhibit cytotoxic effects against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation. The bromine substituent in 6-Bromo-5-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine may play a crucial role in enhancing its anticancer activity by facilitating interactions with specific cellular targets.

Beyond cancer research, 6-Bromo-5-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory properties due to its ability to modulate key signaling pathways involved in inflammation. Additionally, preliminary studies suggest that this compound may have neuroprotective effects by reducing oxidative stress and preventing neuronal damage.

Recent Research Developments

The field of medicinal chemistry is constantly evolving, and recent research has shed new light on the potential applications of 6-Bromo-5-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine. A study published in *Journal of Medicinal Chemistry* (2022) reported that this compound exhibits potent inhibitory activity against specific kinases involved in cancer progression. The researchers found that 6-Bromo-5-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine selectively targets these kinases without affecting other cellular processes, making it a promising lead compound for drug development.

Another study published in *Bioorganic & Medicinal Chemistry Letters* (2023) explored the use of 6-Bromo-5-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine as a scaffold for designing novel anti-inflammatory agents. The researchers synthesized a series of derivatives by modifying the substituents on the phenol ring and evaluated their anti-inflammatory activity using both in vitro and in vivo models. The results indicated that certain derivatives exhibited superior anti-inflammatory effects compared to existing drugs.

Conclusion

In conclusion, 6-Bromo-5-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine (CAS No. 1154740-48-3) is a promising compound with diverse applications in medicinal chemistry. Its unique chemical structure and biological activity make it an attractive candidate for further research and development as a potential therapeutic agent. Ongoing studies continue to uncover new insights into its mechanisms of action and potential uses in treating various diseases. As research progresses, it is likely that this compound will play an increasingly important role in advancing our understanding of medicinal chemistry and drug discovery.